N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-2,2-diphenylacetamide

• Molecular Formula: C29H27N3O3
• Molecular Weight: 465.5 g/mol
• IUPAC Name: N-[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C29H27N3O3/c33-28(27(22-8-3-1-4-9-22)23-10-5-2-6-11-23)30-24-13-15-25(16-14-24)31-17-19-32(20-18-31)29(34)26-12-7-21-35-26/h1-16,21,27H,17-20H2,(H,30,33)
• InChI Key: ZTHREGRISOQGIK-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)C5=CC=CO5

Description

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-2,2-diphenylacetamide, commonly known as FDP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. FDP is a member of the diphenylmethylpiperazine family and has been extensively studied for its pharmacological properties.

Mechanism of Action

FDP acts as a selective serotonin reuptake inhibitor (SSRI) and a sigma-1 receptor agonist. The SSRI activity of FDP increases the levels of serotonin in the brain, which can help regulate mood and anxiety. The sigma-1 receptor agonist activity of FDP has been shown to have neuroprotective effects and to modulate the release of neurotransmitters.
Biochemical and Physiological Effects
FDP has been shown to have a range of biochemical and physiological effects. In animal studies, FDP has been shown to reduce oxidative stress and inflammation, increase antioxidant activity, and improve cognitive function. In human studies, FDP has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of FDP in lab experiments is its selectivity for the sigma-1 receptor, which allows for more targeted studies of its effects. However, one limitation of FDP is its relatively low water solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on FDP. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of cancer, either as a standalone therapy or in combination with other treatments. Additionally, further research is needed to fully understand the mechanisms of action of FDP and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of FDP involves the reaction between 4-(2-furoyl)-1-piperazine and 2,2-diphenylacetic acid chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified through recrystallization.

Scientific Research Applications

FDP has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, FDP has been shown to have neuroprotective effects against ischemic injury and oxidative stress. In psychiatry, FDP has been studied for its potential use in the treatment of anxiety and depression. In oncology, FDP has been shown to have anticancer properties.